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Compound of Interest

Compound Name: 5-Methoxyflavanone

Cat. No.: B1149988

Researchers and scientists handling 5-Methoxyflavanone must adhere to stringent disposal
protocols to ensure safety and environmental compliance. This guide provides essential, step-
by-step procedures for the proper disposal of 5-Methoxyflavanone, aligning with standard
laboratory safety practices and regulatory requirements.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the substance's Safety
Data Sheet (SDS). 5-Methoxyflavanone is classified as a chemical that may cause skin, eye,
and respiratory irritation[1][2]. Therefore, appropriate personal protective equipment (PPE)
must be worn at all times.

Required Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses or goggles (European standard - EN 166)[2].
» Hand Protection: Compatible chemical-resistant gloves[2][3].

» Skin and Body Protection: A lab coat or long-sleeved clothing is necessary to prevent skin
exposure[2][3].

o Respiratory Protection: In situations where dust formation is likely, a NIOSH/MSHA or
European Standard EN 149:2001 approved respirator should be used[2][3].
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Work should be conducted in a well-ventilated area, preferably within a fume hood, to minimize
the risk of inhalation[4][5]. Ensure that eyewash stations and safety showers are readily
accessible[4].

Summary of Chemical and Physical Properties

Understanding the properties of 5-Methoxyflavanone is crucial for its safe handling and
disposal.

Property Value

Physical State Solid, White Powder

Melting Point 128 - 131 °C/ 262.4 - 267.8 °F[4]

Molecular Formula C16H1203

CAS Number 42079-78-7[1]

Hazards Causes skin irritation, serious eye irritation, and

may cause respiratory irritation[1]

Step-by-Step Disposal Procedure

The primary method for the disposal of 5-Methoxyflavanone is to treat it as hazardous
chemical waste. It should be collected, stored safely, and handed over to a licensed waste
disposal service.

1. Waste Collection:
o Carefully sweep up solid 5-Methoxyflavanone, avoiding dust formation[2][4].
e Place the collected material into a suitable, clearly labeled, and sealable container[2][3][4].

o For containers that previously held 5-Methoxyflavanone, they should be triple-rinsed with a
suitable solvent. This rinsate must be collected and disposed of as hazardous waste[6].

2. Container Labeling:
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e The waste container must be clearly labeled with "Hazardous Waste" and the chemical name
"5-Methoxyflavanone".

 Include the date of waste generation and any other information required by your institution's
environmental health and safety (EHS) department.

3. Storage:

o Store the sealed waste container in a designated, well-ventilated, and cool, dry area away
from incompatible materials[4].

o Keep the container tightly closed at all times except when adding waste[4][6].
4. Final Disposal:

o Arrange for the collection of the hazardous waste with your institution's EHS department or a
certified chemical waste disposal contractor.

e Do not dispose of 5-Methoxyflavanone down the drain or in regular solid waste[6]. The final
disposal should be carried out at an approved waste disposal plant[4].

Experimental Workflow for Disposal

The following diagram illustrates the logical steps for the proper disposal of 5-
Methoxyflavanone in a laboratory setting.
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Caption: Workflow for the proper disposal of 5-Methoxyflavanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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